Cas no 1242258-31-6 (1-BROMO-3-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE)

• Product Name: 1-BROMO-3-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE
• CAS No: 1242258-31-6
• MF: C₇H₃BrF₄O
• MW: 258.995735406876
• CID: 2102861
• PubChem ID: 54329549
• Update Time: 2025-10-25

1-BROMO-3-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-3-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE
• 1242258-31-6
• AKOS016016308
• Benzene, 1-bromo-3-fluoro-2-(trifluoromethoxy)-
• SXJCNJPOHMSPKM-UHFFFAOYSA-N
• DB-201681
• MFCD22551455

• Inchi： 1S/C7H3BrF4O/c8-4-2-1-3-5(9)6(4)13-7(10,11)12/h1-3H
• InChI Key： SXJCNJPOHMSPKM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1OC(F)(F)F)F

Computed Properties

• Exact Mass: 257.93034g/mol
• Monoisotopic Mass: 257.93034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-BROMO-3-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE

Research Briefing on 1-Bromo-3-fluoro-2-(trifluoromethoxy)benzene (CAS: 1242258-31-6) in Chemical and Biomedical Applications

1-Bromo-3-fluoro-2-(trifluoromethoxy)benzene (CAS: 1242258-31-6) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical synthesis. This compound serves as a critical building block for the development of novel bioactive molecules, particularly in the design of kinase inhibitors and other small-molecule therapeutics. The unique electronic properties imparted by the trifluoromethoxy and fluorine substituents make it a valuable intermediate for modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates.

Recent studies have highlighted the role of 1-bromo-3-fluoro-2-(trifluoromethoxy)benzene in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing a series of 4-anilinoquinazoline derivatives, which exhibited nanomolar inhibitory activity against mutant forms of EGFR associated with non-small cell lung cancer (NSCLC). The bromo substituent at the 1-position proved particularly effective for subsequent palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Researchers at MIT reported in Advanced Materials (2024) that derivatives of 1-bromo-3-fluoro-2-(trifluoromethoxy)benzene can serve as precursors for liquid crystal materials with exceptional thermal stability and electro-optical properties. The strong electron-withdrawing nature of the trifluoromethoxy group contributes to the low rotational viscosity observed in these materials, making them suitable for next-generation display technologies.

The synthetic accessibility of 1-bromo-3-fluoro-2-(trifluoromethoxy)benzene has been significantly improved through recent methodological advances. A 2024 Nature Protocols article detailed a continuous-flow process for its preparation from 3-fluoro-2-(trifluoromethoxy)aniline, achieving >90% yield with excellent regioselectivity. This scalable approach addresses previous challenges associated with the bromination of electron-deficient aromatic systems and enables kilogram-scale production for industrial applications.

From a safety perspective, comprehensive toxicological evaluation of this compound and its derivatives is ongoing. Preliminary results presented at the 2024 American Chemical Society meeting indicate that while the parent compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), properly functionalized derivatives demonstrate favorable safety profiles. Structure-activity relationship studies suggest that metabolic stability can be significantly enhanced through strategic modification of the benzene core.

Looking forward, the unique combination of reactivity and stability offered by 1-bromo-3-fluoro-2-(trifluoromethoxy)benzene positions it as a key intermediate for diverse applications. Current research directions include its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules for targeted protein degradation and exploration of its potential in radiopharmaceutical development through isotopic labeling of the bromine moiety. The compound's versatility ensures it will remain an important tool in medicinal chemistry and materials science for the foreseeable future.